Cholest-5-en-3-ol (3beta)-, hexanoate
Cholest-5-en-3-ol (3beta)-, hexanoate
Brand Name:
Vulcanchem
CAS No.:
1062-96-0
VCID:
VC0086780
InChI:
InChI=1S/C33H56O2/c1-7-8-9-13-31(34)35-26-18-20-32(5)25(22-26)14-15-27-29-17-16-28(24(4)12-10-11-23(2)3)33(29,6)21-19-30(27)32/h14,23-24,26-30H,7-13,15-22H2,1-6H3/t24-,26+,27+,28-,29+,30+,32+,33-/m1/s1
SMILES:
CCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
Molecular Formula:
C33H56O2
Molecular Weight:
484.8 g/mol
Cholest-5-en-3-ol (3beta)-, hexanoate
CAS No.: 1062-96-0
Main Products
VCID: VC0086780
Molecular Formula: C33H56O2
Molecular Weight: 484.8 g/mol
| CAS No. | 1062-96-0 |
|---|---|
| Product Name | Cholest-5-en-3-ol (3beta)-, hexanoate |
| Molecular Formula | C33H56O2 |
| Molecular Weight | 484.8 g/mol |
| IUPAC Name | [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] hexanoate |
| Standard InChI | InChI=1S/C33H56O2/c1-7-8-9-13-31(34)35-26-18-20-32(5)25(22-26)14-15-27-29-17-16-28(24(4)12-10-11-23(2)3)33(29,6)21-19-30(27)32/h14,23-24,26-30H,7-13,15-22H2,1-6H3/t24-,26+,27+,28-,29+,30+,32+,33-/m1/s1 |
| Standard InChIKey | FPBODWXATDKICU-FLFWOSPYSA-N |
| Isomeric SMILES | CCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C |
| SMILES | CCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
| Canonical SMILES | CCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
| PubChem Compound | 101953 |
| Last Modified | Nov 11 2021 |
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